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Compound of Interest

Compound Name: 1,2,4-Triacetoxybenzene

Cat. No.: B1630906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2,4-Triacetoxybenzene is a highly valuable and versatile intermediate in the field of

pharmaceutical and organic synthesis. Its unique chemical structure, featuring a benzene ring

substituted with three acetoxy groups, allows for a variety of chemical transformations, making

it a crucial building block for a range of biologically active molecules. This document provides

detailed application notes and experimental protocols for the use of 1,2,4-triacetoxybenzene
in the synthesis of several key compounds, including the anti-cataract drug Catalin, the marine

natural products Echinamines A and B, the complex polyphenol Santalin Y, and 6,7-

dihydroxycoumarins.
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Property Value Reference

Molecular Formula C₁₂H₁₂O₆ [cite: ]

Molecular Weight 252.22 g/mol [cite: ]

Appearance
White to off-white crystalline

powder
[cite: ]

Melting Point 98-100 °C

Solubility
Soluble in hot ethanol and

methanol

Applications in Pharmaceutical Synthesis
1,2,4-Triacetoxybenzene serves as a key starting material or intermediate in the synthesis of a

diverse array of pharmaceutical and biologically active compounds. Its utility stems from the

reactivity of the acetoxy groups, which can be hydrolyzed to phenols, and the aromatic ring,

which can undergo various electrophilic substitution reactions.

Intermediate for the Anti-Cataract Drug Catalin
1,2,4-Triacetoxybenzene is a crucial intermediate in the synthesis of the active pharmaceutical

ingredient (API) for Catalin, a widely used medication for the treatment of cataracts. The

synthetic route involves the conversion of 1,2,4-triacetoxybenzene to 2,4,5-trimethoxyaniline.

Synthetic Pathway Overview:

The overall transformation of 1,2,4-triacetoxybenzene to 2,4,5-trimethoxyaniline involves a

three-step process: methylation, nitration, and subsequent reduction of the nitro group to an

amine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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